Cas no 1461868-92-7 ((3-methoxyoxolan-3-yl)methanamine)

• Product Name: (3-methoxyoxolan-3-yl)methanamine
• CAS No: 1461868-92-7
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• CID: 4601296
• PubChem ID: 66071753
• Update Time: 2025-06-11

(3-methoxyoxolan-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3-methoxyoxolan-3-yl)methanamine
• 3-Furanmethanamine, tetrahydro-3-methoxy-

• Inchi： 1S/C6H13NO2/c1-8-6(4-7)2-3-9-5-6/h2-5,7H2,1H3
• InChI Key： PCUCXIDTMZRNBR-UHFFFAOYSA-N
• SMILES： O1CCC(OC)(CN)C1

Additional information on (3-methoxyoxolan-3-yl)methanamine

Recent Advances in the Study of (3-methoxyoxolan-3-yl)methanamine (CAS: 1461868-92-7)

The compound (3-methoxyoxolan-3-yl)methanamine (CAS: 1461868-92-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic amine derivative, characterized by its oxolane (tetrahydrofuran) ring substituted with a methoxy group and an aminomethyl moiety, presents a unique structural scaffold that has shown promise in various therapeutic applications. Recent studies have focused on its potential as a building block for novel drug candidates, particularly in the areas of central nervous system (CNS) disorders and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's role as a precursor for the synthesis of γ-aminobutyric acid (GABA) receptor modulators. The research team demonstrated that (3-methoxyoxolan-3-yl)methanamine could be efficiently converted into a series of novel GABAergic compounds with improved blood-brain barrier permeability compared to existing analogs. The study reported an optimized synthetic route (yield: 78%) starting from commercially available 3-methoxyoxolane, with the key step being a reductive amination using sodium cyanoborohydride.

In the field of antimicrobial research, a recent patent application (WO2023051234) disclosed the use of (3-methoxyoxolan-3-yl)methanamine derivatives as potential inhibitors of bacterial efflux pumps. The inventors demonstrated that certain N-acylated derivatives of the compound showed potent activity against multidrug-resistant Staphylococcus aureus strains, with minimum inhibitory concentrations (MICs) in the range of 2-8 μg/mL. Molecular docking studies suggested that these compounds might interact with the AcrB subunit of the AcrAB-TolC efflux system, providing a potential mechanism for their synergistic effects with conventional antibiotics.

Pharmacokinetic studies of (3-methoxyoxolan-3-yl)methanamine have revealed interesting properties that make it attractive for drug development. A 2024 preclinical study reported in European Journal of Pharmaceutical Sciences showed favorable absorption characteristics (oral bioavailability: 62-68% in rat models) and an elimination half-life of approximately 3.5 hours. The compound demonstrated linear pharmacokinetics in the dose range of 5-50 mg/kg, with minimal plasma protein binding (15-20%), suggesting good tissue distribution potential.

Recent advances in analytical chemistry have also contributed to better characterization of this compound. A novel HPLC-MS/MS method published in Analytical and Bioanalytical Chemistry (2024) allows for sensitive quantification of (3-methoxyoxolan-3-yl)methanamine in biological matrices, with a lower limit of detection of 0.1 ng/mL. This methodological improvement has facilitated more accurate pharmacokinetic studies and metabolite identification efforts.

Ongoing research is exploring the compound's potential in other therapeutic areas. Preliminary results from a cell-based screening program at a major pharmaceutical company have identified (3-methoxyoxolan-3-yl)methanamine derivatives with activity against neurodegenerative disease targets, particularly those involved in tau protein aggregation. Another research group has reported promising in vitro results against Trypanosoma cruzi, the causative agent of Chagas disease, though mechanism-of-action studies are still underway.

In conclusion, (3-methoxyoxolan-3-yl)methanamine (CAS: 1461868-92-7) represents a versatile chemical scaffold with multiple potential applications in drug discovery. The recent studies highlighted in this briefing demonstrate its value across various therapeutic areas, from CNS disorders to infectious diseases. Continued research into structure-activity relationships and mechanism of action will likely uncover additional opportunities for this interesting compound and its derivatives in the pharmaceutical pipeline.